Cas no 481075-57-4 (Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-)

Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)- structure
481075-57-4 structure
Product Name:Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
CAS No:481075-57-4
MF:C10H9F3O3
MW:234.171873807907
CID:3999918
PubChem ID:10998922
Update Time:2025-04-22

Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
    • PUQLKJDBLOZDFG-UHFFFAOYSA-N
    • 481075-57-4
    • SCHEMBL24214278
    • DB-393650
    • 3-(Trifluoromethyl)-5-(2-hydroxyethyl)benzoic acid
    • AKOS024263397
    • 3-(2-hydroxyethyl)-5-(trifluoromethyl)benzoic Acid
    • Inchi: 1S/C10H9F3O3/c11-10(12,13)8-4-6(1-2-14)3-7(5-8)9(15)16/h3-5,14H,1-2H2,(H,15,16)
    • InChI Key: PUQLKJDBLOZDFG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C(F)(F)F)=CC(CCO)=C1

Computed Properties

  • Exact Mass: 234.05037863Da
  • Monoisotopic Mass: 234.05037863Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų
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